Thiazole, 2-[(trimethylsilyl)ethynyl]-

• IUPAC Name: trimethyl-[2-(1,3-thiazol-2-yl)ethynyl]silane
• InChI: InChI=1S/C8H11NSSi/c1-11(2,3)7-4-8-9-5-6-10-8/h5-6H,1-3H3
• InChI Key: UIIGJDCKUSIJQQ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=NC=CS1
• Molecular Formula: C8H11NSSi
• DSSTOX Substance ID: DTXSID00469572
• Molecular Weight: 181.33 g/mol
• CAS RN: 113705-15-0

Description

“Thiazole, 2-[(trimethylsilyl)ethynyl]-” is a chemical compound that contains a total of 22 atoms; 11 Hydrogen atoms, 8 Carbon atoms, 1 Nitrogen atom, and 1 Sulfur atom. It is a derivative of thiazole, a 5-membered heterocyclic compound that contains both sulfur and nitrogen.

Synthesis Analysis

The synthesis of “Thiazole, 2-[(trimethylsilyl)ethynyl]-” can be achieved from 2-bromothiazole, n-butyllithium, and chlorotrimethylsilane. Various methods for the synthesis of thiazoles have been reported in the literature, including the use of Lawesson’s reagent, a popular reagent for sulfur chemistry.

Molecular Structure Analysis

The molecular structure of “Thiazole, 2-[(trimethylsilyl)ethynyl]-” contains a total of 22 bonds; 11 non-H bonds, 6 multiple bonds, 1 triple bond, 5 aromatic bonds, 1 five-membered ring, and 1 Thiazole.

Chemical Reactions Analysis

Thiazoles, including “Thiazole, 2-[(trimethylsilyl)ethynyl]-”, are characterized by significant pi-electron delocalization and have some degree of aromaticity. This aromaticity allows for various chemical reactions to take place, including donor-acceptor, nucleophilic, and oxidation reactions.

Mechanism of Action

Target of Action

Thiazole derivatives, including 2-(trimethylsilylethynyl)thiazole, are known to have diverse pharmacological activities . They are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiprotozoal, and antitumor drugs . .

Mode of Action

The mode of action of thiazole derivatives is often associated with their ability to interact with various biological targets. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo various chemical reactions, potentially leading to interactions with biological targets . .

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways due to their diverse biological activities . For instance, thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators . .

Result of Action

The result of the action of thiazole derivatives can vary widely due to their diverse biological activities . They can exhibit antimicrobial, antifungal, antiprotozoal, and antitumor effects . .

Advantages and Limitations for Lab Experiments

Thiazole, 2-[(trimethylsilyl)ethynyl]- has several advantages for use in lab experiments, including its high purity and stability, which allows for reproducible results. However, this compound is also highly reactive and can be difficult to handle, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of thiazole, 2-[(trimethylsilyl)ethynyl]-, including the development of new synthetic methods for the production of this compound, the investigation of its potential applications in organic electronics and biomolecule detection, and the exploration of its therapeutic potential for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on biological systems.

Scientific Research Applications

Thiazole, 2-[(trimethylsilyl)ethynyl]- has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of organic electronics, where this compound can be used as a building block for the synthesis of novel materials with unique electronic properties. Additionally, thiazole, 2-[(trimethylsilyl)ethynyl]- has been investigated for its potential use as a molecular probe for the detection of specific biomolecules in biological systems.

Safety and Hazards

According to the safety data sheet, “Thiazole, 2-[(trimethylsilyl)ethynyl]-” is a combustible liquid. In case of fire, CO2, dry chemical, or foam should be used for extinction. It is recommended to keep the compound away from heat, sparks, open flames, and hot surfaces.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-Bromothiazole (Aldrich, 5.0 g, 30.5 mmol), ethynyl-trimethyl-silane (Aldrich, 3.0 g, 30.5 mmol), PdCl2(PPh3)2 (Aldrich, 500 mg, 0.71 mmol) and CuI (Aldrich, 400 mg, 1.52 mmol) in THF (20 mL) was treated with TEA (5 mL) at room temperature for 20 min. The reaction was heated at 60 for 4 hours. The solid was filtered off through a pad of celite and the filtrate was concentrated to give yellow solid, which was then purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as yellow oil.

Synthesis routes and methods III

Procedure details

Copper(I)iodide (38 mg, 0.20 mmol), dichlorobis(triphenylphosphine)palladium(II) (250 mg, 0.40 mmol) and N,N-diisopropylamine (1.40 g, 14 mmol) were added to a solution of 2-iodothiazole (1.50 g, 7.0 mmol; prepared as described in J. Org. Chem. 1988, 53, 2489) and dry tetrahydrofuran (50 mL). The reaction mixture was degassed and trimethylsilylacetylene (1.40 g, 14 mmol) was added in two portions under nitrogen atmosphere. The reaction was heated to 50° C. for 12 h. The formed precipitate and separated palladium were removed by filtration through a short path of silica gel. The filtrate was concentrated in vacuo and the residue was purified by column chromatography (silica gel Fluka 60: hexane/ethyl acetate 98:2-90:10) yielding 2-(trimethylsilylethynyl)thiazole as yellow oil.